4,6-Diamino-3-phenyl-2,3-dihydrofuro[2,3-b]pyridine-5-carbonitrile

• IUPAC Name: 4,6-diamino-3-phenyl-2,3-dihydrofuro[2,3-b]pyridine-5-carbonitrile
• InChI: InChI=1S/C14H12N4O/c15-6-9-12(16)11-10(8-4-2-1-3-5-8)7-19-14(11)18-13(9)17/h1-5,10H,7H2,(H4,16,17,18)
• InChI Key: HOCWEQONAMAMKU-UHFFFAOYSA-N
• Canonical SMILES: C1C(C2=C(O1)N=C(C(=C2N)C#N)N)C3=CC=CC=C3
• Molecular Formula: C14H12N4O
• Molecular Weight: 252.27 g/mol

Description

4,6-Diamino-3-phenyl-2,3-dihydrofuro[2,3-b]pyridine-5-carbonitrile is a chemical compound with the molecular formula C14H12N4O. It is a part of the 2,3-dihydrofuro[2,3-b]pyridine derivatives.

Synthesis Analysis

The synthesis of this compound involves a double reduction and double heterocyclization of 2-(3-cyano-5-hydroxy-1,5-dihydro-2H-pyrrol-2-ylidene)malononitriles in the presence of sodium borohydride. This process is accompanied by the opening of the pyrrole ring in the starting compounds, followed by a double reduction and tandem closure of furan and pyridine rings.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a dihydrofuro[2,3-b]pyridine core, which is a part of the naturally occurring nicotinic receptor agonist phantasmidine. It also contains a phenyl group and a carbonitrile group.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include the opening of the pyrrole ring in the starting compounds, followed by a double reduction and tandem closure of furan and pyridine rings.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Researchers have developed methods to synthesize various heterocyclic compounds using 4,6-Diamino-3-phenyl-2,3-dihydrofuro[2,3-b]pyridine-5-carbonitrile as a precursor or intermediate. For instance, the reaction of arylmethylidenemalononitriles with dithiomalonic acid dianilide in the presence of morpholine leads to the synthesis of [1,2]dithiolo[3,4-b]pyridines, showcasing the compound's role in creating structurally complex heterocycles with potential applications in materials science and pharmacology (Dotsenko et al., 2015).

Pharmaceutical Research

In pharmacological studies, derivatives of this compound have been synthesized and evaluated for their biological activities. For example, some derivatives have been studied for their neurotropic activities and protein kinase inhibitory properties, indicating the compound's utility in developing new therapeutic agents (Paronikyan et al., 2016); (Chioua et al., 2009).

Material Science Applications

The pyridine derivatives synthesized from this compound have been studied for their potential applications in material science. For instance, their use as corrosion inhibitors and in the development of novel polyimides demonstrates the compound's versatility in creating materials with enhanced properties (Ansari et al., 2017); (Yan et al., 2011).

Future Directions

The future directions for the research and development of 4,6-Diamino-3-phenyl-2,3-dihydrofuro[2,3-b]pyridine-5-carbonitrile and its derivatives could involve the development of new methods for their synthesis. These compounds have shown promise for the treatment of Alzheimer’s disease, suggesting potential applications in pharmaceuticals.

Mechanism of Action

Target of Action

Similar compounds have been observed to interact with nicotinic receptors . These receptors play a crucial role in transmitting signals in the nervous system.

Mode of Action

It’s known that compounds interacting with nicotinic receptors can influence the flow of ions across the cell membrane, thereby affecting neuronal signaling .

Biochemical Pathways

Compounds that interact with nicotinic receptors can influence various neurological pathways, potentially impacting cognitive function, memory, and other neurological processes .

Result of Action

Similar compounds have shown promise for the treatment of alzheimer’s disease , suggesting potential neuroprotective effects.